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Compound of Interest

Compound Name: PIK-75

Cat. No.: B7852688

Get Quote

Part 1: Core Directive & Hazard Context
Executive Safety Summary: PIK-75 is a potent, reversible inhibitor of the p110α isoform of

PI3K and DNA-PK, often exhibiting IC50 values in the low nanomolar range (2–5.8 nM). Due to

its high biological activity and limited toxicological data, it must be handled as a High-Potency

Active Pharmaceutical Ingredient (HPAPI) equivalent (Occupational Exposure Band 4/5).

Standard "Good Laboratory Practice" (GLP) PPE is insufficient.

The Golden Rule of Containment: Protect the operator from the compound, and protect the

compound from the operator. All handling of solid powder must occur within a certified chemical

fume hood or a powder containment balance enclosure.[1]
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Parameter Specification Critical Safety Implication

CAS Number 372196-77-5
Unique identifier for

emergency response.

GHS Classification
Acute Tox. 4 (Oral); Aquatic

Acute 1

Harmful if swallowed (H302);

Very toxic to aquatic life

(H410).

Target Potency
IC50: ~2 nM (DNA-PK), 5.8 nM

(p110α)

Minute quantities can trigger

biological effects. Inhalation of

dust is the highest risk.[2]

Physical State
Solid (Powder) / DMSO

Solution

Powder: High inhalation risk

(aerosolization).[1] Solution:

High absorption risk (DMSO

permeates skin).[3]

Part 2: PPE Matrix & Hierarchy of Controls
The following PPE configuration is mandatory. This protocol uses a "Double-Shell" defense

strategy to prevent skin permeation and cross-contamination.

Table 1: Task-Based PPE Requirements
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Protection Zone
Handling Solid Powder

(Weighing/Aliquot)
Handling Stock Solutions

(Dilution/Assay)

Respiratory
N95 Respirator (minimum) +

Fume Hood

Surgical Mask (if in hood) or

N95

Hand (Inner)
Nitrile (4 mil) - Taped to lab

coat cuff
Nitrile (4 mil)

Hand (Outer)
Nitrile (Extended Cuff, 5-8 mil)

or Neoprene
Nitrile (Standard)

Body
Disposable Tyvek® Lab Coat

(Impermeable front)

Standard Cotton Lab Coat

(Buttoned)

Eye/Face Chemical Splash Goggles
Safety Glasses with Side

Shields

Engineering
REQUIRED: Class II Biosafety

Cabinet or Fume Hood
Recommended: Fume Hood

Part 3: Operational Protocols (Step-by-Step)
Phase A: Preparation & Engineering Validation
Self-Validating Step: Before retrieving the compound, verify the fume hood face velocity is

between 0.3 – 0.5 m/s (60–100 fpm) using the built-in monitor or a handheld anemometer. If

the alarm is active, STOP.

Workspace Isolation: Clear the hood of unnecessary clutter to ensure laminar airflow.

Waste Setup: Place a dedicated solid waste container (labeled "Cytotoxic/High Potency")

inside the hood.

Static Control: Place an ionizing bar or anti-static gun near the balance. PIK-75 powder is

prone to static charge, which causes dispersal.[1]

Phase B: The "Double-Shell" Donning Sequence
Rationale: Proper donning ensures no skin is exposed between the glove and coat interface.[3]
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START: Hygiene 1. Inner Nitrile Gloves 2. Impermeable Gown
(Cuffs over Inner Gloves)

3. Seal Interface
(Tape Gown to Inner Glove)

4. Outer Gloves
(Extended Cuff)

VALIDATION:
Check Mobility & Seal

Click to download full resolution via product page

Figure 1: The "Double-Shell" donning sequence prevents wrist exposure, a common failure

point.

Phase C: Weighing & Solubilization
Critical Mechanism:[1] Dissolving the solid before removal from the vial minimizes airborne risk.

Weighing:

Tare the balance with the receiving vessel (e.g., screw-cap cryovial).

Use a disposable spatula. Do not reuse.

Technique: Gently tap the spatula; do not pour.

In-Vial Solubilization (Preferred):

Instead of weighing powder out, calculate the solvent volume needed for the entire vendor

vial content to reach a master stock concentration (e.g., 10 mM in DMSO).

Inject solvent directly into the vendor vial through the septum (if available) or carefully

open in the hood and pipette solvent in.

Benefit: Eliminates powder transfer and aerosol generation.[3][4][5]

Decontamination:

Wipe the exterior of the vial with a Kimwipe soaked in 70% Ethanol/10% Bleach solution

before removing it from the hood.

Phase D: Doffing (Removal) Strategy
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Self-Validating Step: Inspect the inner gloves for discoloration after removing outer gloves. If

color is present, a breach occurred—log as a near-miss.

Outer Gloves: Peel off inside-out, disposing directly into the hood waste container.

Gown: Unfasten and roll outward (contaminated side in).

Inner Gloves: Remove last, ensuring you do not touch the outside of the glove.[3]

Wash: Wash hands with soap and water for 60 seconds immediately.

Part 4: Emergency Response & Disposal[1]
Spill Response Decision Tree
In the event of a spill, immediate categorization determines the response.

Spill Detected

Assess Form

Solid Powder Liquid Solution

1. Cover with wet paper towel
(Prevent Dust)

2. Wipe with 10% Bleach

1. Absorb with pads
2. Clean with Detergent

3. Rinse with Alcohol

Disposal:
Seal in HazMat Bag -> Incineration

Click to download full resolution via product page
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Figure 2: Protocol for containing and neutralizing PIK-75 spills based on physical state.

Disposal Specifications
Solid Waste: All pipette tips, weigh boats, and gloves must be incinerated. Label as "Toxic

Organic/Cytotoxic."

Liquid Waste: Collect in a dedicated carboy. Do NOT pour down the drain. PIK-75 is very

toxic to aquatic life (H410).[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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